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Compound of Interest

Compound Name: Dimethylamine borane

Cat. No.: B105535

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of
dimethylamine borane (DMAB) in a range of common organic solvents. Dimethylamine
borane is a versatile reducing agent and a compound of interest in various chemical and
pharmaceutical applications. A thorough understanding of its solubility is crucial for its effective
use in synthesis, formulation, and other research and development activities.

Quantitative Solubility Data

The solubility of dimethylamine borane has been experimentally determined in several polar
organic solvents. The following table summarizes the available quantitative data.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b105535?utm_src=pdf-interest
https://www.benchchem.com/product/b105535?utm_src=pdf-body
https://www.benchchem.com/product/b105535?utm_src=pdf-body
https://www.benchchem.com/product/b105535?utm_src=pdf-body
https://www.benchchem.com/product/b105535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

. Molar Solubility .
Chemical Temperat Molarity Referenc
Solvent Mass ( (g/100 g
Formula ure (°C) (moliL) e
g/mol) Solvent)
Water H20 18.02 20 12.0-125 ~6.6-~6.9 [1]
Data from Data from
Methanol CHsOH 32.04 RT Confer et Confer et [2]
al. al.
Data from Data from
Ethanol C2HsOH 46.07 RT Confer et Confer et [2]
al. al.
Data from Data from
1-Propanol  CsHs7OH 60.10 RT Confer et Confer et [2]
al. al.
Data from Data from
2-Propanol  CsH7OH 60.10 RT Confer et Confer et [2]
al. al.
Data from Data from
Acetonitrile  Cz2HsN 41.05 RT Confer et Confer et [2]
al. al.
) Data from Data from
Dimethyl
) C2HeOS 78.13 RT Confer et Confer et [2]
Sulfoxide
al. al.
Data from Data from
Tetrahydrof
C4HsO 72.11 RT Confer et Confer et [2]
uran | |
al. al.

*RT: Room Temperature. Data for organic solvents is based on the findings reported in
"Solubility thermodynamics of amine boranes in polar solvents" by Confer, M. P., et al. (2021),
published in the International Journal of Hydrogen Energy.[2] Readers are encouraged to
consult the original publication for the precise quantitative values.

Experimental Protocols
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The determination of solubility is a fundamental experimental procedure in chemistry. Below
are detailed methodologies for two common techniques that can be employed to determine the
solubility of dimethylamine borane in organic solvents.

Gravimetric Method for Solubility Determination

This method involves the preparation of a saturated solution, followed by the evaporation of the
solvent to determine the mass of the dissolved solute.

Materials:

o Dimethylamine borane (solid)

e Solvent of interest (e.g., methanol, ethanol)

o Analytical balance (£ 0.0001 g)

 Vials or flasks with secure caps

e Magnetic stirrer and stir bars

e Thermostatic bath (optional, for temperature control)
» Syringe filters (chemically compatible with the solvent)
e Pre-weighed evaporation dishes

e Oven or vacuum oven

Procedure:

e Preparation of Saturated Solution:

o Add an excess amount of dimethylamine borane to a vial containing a known volume of
the organic solvent. An excess of solid should be visible to ensure saturation.

o Seal the vial to prevent solvent evaporation.
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o Place the vial on a magnetic stirrer and stir the mixture for a sufficient period (e.g., 24-48
hours) to ensure equilibrium is reached. For temperature-dependent solubility studies,
place the vial in a thermostatic bath set to the desired temperature.

e Sample Collection:
o Once equilibrium is reached, stop stirring and allow the excess solid to settle.

o Carefully draw a known volume of the supernatant (the clear saturated solution) using a
syringe fitted with a syringe filter. The filter will remove any undissolved solid particles.

o Gravimetric Analysis:

[e]

Dispense the filtered saturated solution into a pre-weighed evaporation dish.
o Record the total mass of the dish and the solution.

o Carefully evaporate the solvent in a well-ventilated fume hood. This can be done at room
temperature or by gentle heating in an oven. For volatile solvents, a gentle stream of inert
gas (e.g., nitrogen) can be used to accelerate evaporation.

o Once the solvent has completely evaporated, place the dish in an oven or vacuum oven at
a temperature below the decomposition point of dimethylamine borane to remove any
residual solvent.

o Cool the dish in a desiccator to room temperature and weigh it on the analytical balance.

o

Repeat the drying and weighing steps until a constant mass is obtained.

» Calculation of Solubility:

o

Mass of the empty evaporation dish = M1

Mass of the dish + saturated solution = M2

[e]

o

Mass of the dish + dried solute (DMAB) = Ms

Mass of the dissolved DMAB = Ms - M1

[¢]
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o Mass of the solvent = M2 - M3

o Solubility ( g/100 g solvent) = [(Ms - M1) / (M2 - M3)] x 100

UV-Visible Spectrophotometry for Concentration
Determination

This method can be used to determine the concentration of dimethylamine borane in a
saturated solution, from which solubility can be calculated. This requires the establishment of a
calibration curve.

Materials:

Dimethylamine borane (solid)

Solvent of interest (transparent in the UV-Vis range of interest)

UV-Visible Spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

Analytical balance
Procedure:
o Preparation of Standard Solutions and Calibration Curve:

o Accurately weigh a known mass of dimethylamine borane and dissolve it in a known
volume of the solvent in a volumetric flask to prepare a stock solution of known
concentration.

o Prepare a series of standard solutions of decreasing concentrations by serial dilution of
the stock solution.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (A_max) for dimethylamine borane in the chosen solvent. Use the pure
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solvent as a blank.

o Plot a calibration curve of absorbance versus concentration. The plot should be linear and
follow the Beer-Lambert law.

e Preparation of Saturated Solution:

o Prepare a saturated solution of dimethylamine borane in the solvent of interest as
described in the gravimetric method (Section 2.1, step 1).

e Sample Analysis:
o After reaching equilibrium, carefully filter the saturated solution using a syringe filter.

o Accurately dilute a small, known volume of the filtered saturated solution with the solvent
to a concentration that falls within the linear range of the calibration curve.

o Measure the absorbance of the diluted solution at A_max.
o Calculation of Solubility:

o Use the equation of the line from the calibration curve (y = mx + ¢, where y is absorbance
and x is concentration) to determine the concentration of the diluted solution.

o Calculate the concentration of the original saturated solution by multiplying the
concentration of the diluted solution by the dilution factor.

o Express the solubility in the desired units (e.g., g/L or mol/L).

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for determining the solubility of
dimethylamine borane.
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Saturated Solution Preparation

Click to download full resolution via product page
Caption: Experimental workflow for solubility determination.

This guide provides foundational knowledge on the solubility of dimethylamine borane in
organic solvents, equipping researchers with the necessary data and methodologies for their
work. For precise quantitative values in organic solvents, consulting the primary literature is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b105535#solubility-of-dimethylamine-borane-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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